Cas no 251307-03-6 (Ethyl 4-(4-chloroanilino)methylene-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate)

• Product Name: Ethyl 4-(4-chloroanilino)methylene-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate
• CAS No: 251307-03-6
• CID: 4642987
• Update Time: 2025-06-09

Ethyl 4-(4-chloroanilino)methylene-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-[(4-CHLOROANILINO)METHYLENE]-2-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRROLE-3-CARBOXYLATE
• 1H-Pyrrole-3-carboxylic acid, 4-[[(4-chlorophenyl)amino]methylene]-4,5-dihydro-2-methyl-5-oxo-, ethyl ester
• Ethyl 4-(4-chloroanilino)methylene-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Ethyl 4-(4-chloroanilino)methylene-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate

Ethyl 4-(4-Chloroanilino)methylene-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate (CAS No. 251307-03-6): A Comprehensive Overview

Ethyl 4-(4-chloroanilino)methylene-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate (CAS No. 251307-03-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds with a wide range of biological activities. The unique structural features of Ethyl 4-(4-chloroanilino)methylene-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate make it a promising candidate for various therapeutic applications, particularly in the treatment of cancer and inflammatory diseases.

The chemical structure of Ethyl 4-(4-chloroanilino)methylene-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is characterized by a pyrrole ring substituted with a 4-chloroanilino group, a methyl group, and an ethyl ester. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for the compound's biological activity and its potential as a drug candidate.

Recent studies have highlighted the potential of Ethyl 4-(4-chloroanilino)methylene-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Ethyl 4-(4-chloroanilino)methylene-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has also been investigated for its anticancer activity. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are often dysregulated in cancer cells.

The pharmacokinetic properties of Ethyl 4-(4-chloroanilino)methylene-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate have also been studied extensively. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. The compound's high oral bioavailability and low toxicity profile are particularly advantageous for its use in clinical settings.

To further enhance the therapeutic potential of Ethyl 4-(4-chloroanilino)methylene-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate, several structural modifications have been explored. These modifications aim to improve the compound's potency, selectivity, and pharmacokinetic properties. For example, substituting the ethyl ester with other functional groups or introducing additional substituents on the pyrrole ring can significantly enhance the compound's biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 4-(4-chloroanilino)methylene-2-methyl-5-o xo - 4 , 5 - dihydro - 1 H - pyrrole - 3 - carboxy l ate in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound to later stages of clinical development.

In conclusion, Ethyl 4-(4-chloroanilino)methylene - 2 - methyl - 5 - ox o - 4 , 5 - dihydro - 1 H - pyrrole - 3 - carboxy l ate (CAS No. 251307 - 03 - 6) is a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead compound for the development of new therapeutic agents targeting inflammation and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.